3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-phenyl-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]-1-phenyl-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H23F2N2O2.BrH/c22-20(23)27-18-12-10-16(11-13-18)21(26)15-24(17-7-3-1-4-8-17)19-9-5-2-6-14-25(19)21;/h1,3-4,7-8,10-13,20,26H,2,5-6,9,14-15H2;1H/q+1;/p-1
• InChI Key: AFESOIQZJCBHIZ-UHFFFAOYSA-M
• Canonical SMILES: C1CCC2=[N+](CC1)C(CN2C3=CC=CC=C3)(C4=CC=C(C=C4)OC(F)F)O.[Br-]
• Molecular Formula: C21H23BrF2N2O2
• Molecular Weight: 453.3 g/mol

Description

3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-phenyl-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C21H23BrF2N2O2 and its molecular weight is 453.328. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

The compound 3-(4-(difluoromethoxy)phenyl)-3-hydroxy-1-phenyl-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide and its derivatives have been extensively studied for their antimicrobial properties. Research by Demchenko et al. (2020) synthesized novel derivatives of this compound and discovered that among the 16 new compounds, 5 showed promising in vitro antimicrobial activity, particularly against pathogens like Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans (Demchenko et al., 2020). Furthermore, another study by the same research group identified 15 out of 18 newly synthesized quaternary salts derivatives of a similar compound showing antibacterial and antifungal activity, indicating a broad spectrum of antimicrobial potential (Demchenko et al., 2021).

Applications in Material Science

Several studies have focused on the synthesis and characterization of imidazo[1,2-a]azepin-1-ium bromide derivatives for material science applications. For instance, a study by Houghton et al. (2008) synthesized metal complexes using phenoxy-imine ligands modified with pendant imidazolium salts. These complexes were tested as ethylene polymerisation catalysts, although they showed low activity, indicating potential applications in polymer chemistry (Houghton et al., 2008). Additionally, research by Jing (2011) and Yang et al. (2011) synthesized novel unsymmetric imidazolium salts as ionic liquid crystals using a microwave-assisted method, revealing typical and good smectic phase textures, suggesting applications in liquid crystal technology (Jing, 2011); (Yang et al., 2011).

Applications in Organic Synthesis

Research has also explored the use of this compound in organic synthesis. Naudin et al. (2002) synthesized a new 3-fluorophenylthiophene derivative with a cationic imidazolium group, which upon electrochemical oxidation yielded a conducting polymer with p- and n-doping redox waves, indicating potential applications in electronic materials (Naudin et al., 2002).